2-{[4-(3-fluorobenzyl)-3-oxo-3,4-dihydro-2H-1,4-benzoxazin-6-yl]carbonyl}benzenecarboxylic acid

• IUPAC Name: 2-[4-[(3-fluorophenyl)methyl]-3-oxo-1,4-benzoxazine-6-carbonyl]benzoic acid
• InChI: InChI=1S/C23H16FNO5/c24-16-5-3-4-14(10-16)12-25-19-11-15(8-9-20(19)30-13-21(25)26)22(27)17-6-1-2-7-18(17)23(28)29/h1-11H,12-13H2,(H,28,29)
• InChI Key: DRQRUDISKOYLEA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)N(C2=C(O1)C=CC(=C2)C(=O)C3=CC=CC=C3C(=O)O)CC4=CC(=CC=C4)F
• Molecular Formula: C23H16FNO5
• DSSTOX Substance ID: DTXSID801119084
• Molecular Weight: 405.4 g/mol
• CAS No.: 439107-43-4

Description

The compound is a complex organic molecule that contains several functional groups, including a carboxylic acid group (-COOH), a carbonyl group (C=O), and a benzoxazine ring. The presence of these groups suggests that the compound could participate in a variety of chemical reactions.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple functional groups and a cyclic structure. The benzoxazine ring and the benzene ring in the structure suggest that the compound may exhibit aromaticity.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of polar functional groups like carboxylic acid and carbonyl could increase its solubility in polar solvents.

Scientific Research Applications

Synthesis and Chemical Reactions

Synthesis Techniques : A variety of synthesis techniques are employed for benzoxazine derivatives, including reactions of acetylenecarboxylic acid with amines, and the condensation of salicylamide with different aldehydes and ketones. These methods lead to various benzoxazine structures, highlighting the versatility of synthetic approaches for these compounds (Iwanami et al., 1964; Dabholkar & Gavande, 2003).

Chemical Transformations : The reactivity of benzoxazine compounds under different conditions has been extensively studied. Hydrolysis, solvomercuration, and acid-catalyzed transformations are among the reactions these compounds undergo, showcasing their diverse chemical behavior and the potential to derive various functional molecules from a benzoxazine scaffold (Fedotov et al., 2013; Süsse & Johne, 1985).

Biological Activities and Applications

Antimicrobial Properties : Benzoxazine derivatives exhibit significant antimicrobial activities, with some compounds showing promising results against a range of bacterial strains. This highlights the potential application of these compounds in developing new antimicrobial agents (Kadian et al., 2012; Sonia et al., 2013).

Herbicidal Activity : The herbicidal properties of benzoxazine derivatives, particularly the protox-inhibiting activity, are of significant interest. These studies provide insights into the mechanism of action of these compounds and their potential use in agricultural applications (Huang et al., 2005).

Material Science Applications : In material science, benzoxazines are utilized for the synthesis of thermosets with various structural linkages. The study of the structure-property relationship in these thermosets opens up avenues for developing new materials with tailored properties (Lin et al., 2009).